4-Methylidenespiro[2.7]decane

• CAS No.: 119489-88-2
• Molecular Formula: C11H18
• Molecular Weight: 150.26 g/mol
• IUPAC Name: 10-methylidenespiro[2.7]decane
• InChI: InChI=1S/C11H18/c1-10-6-4-2-3-5-7-11(10)8-9-11/h1-9H2
• InChI Key: QOQIEULYFLBOBV-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCCCCCC12CC2

Description

4-Methylidenespiro[2.7]decane is a bicyclic organic compound characterized by a spiro junction connecting a two-membered and a seven-membered ring, with a methylidene (-CH₂) substituent at the 4-position. While direct experimental data on this compound are absent in the provided evidence, its structural analogs and related spiro compounds (e.g., diazaspiro[4.5]decane derivatives) suggest unique physicochemical properties due to ring strain, stereochemical rigidity, and electronic effects . Such spiro architectures are often explored in medicinal chemistry and materials science for their stability and functional versatility .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Spirocyclic Analogues

Spiro compounds share a fused ring system but differ in substituents and heteroatoms, leading to distinct chemical behaviors:

• 7-Methyl-2,7-diazaspiro[4.5]decane (CID 55265305) Structure: Contains two nitrogen atoms in a spiro[4.5] framework with a methyl group . Properties: The amine groups confer electron-donor characteristics, influencing solubility and reactivity. This contrasts with 4-Methylidenespiro[2.7]decane, which lacks heteroatoms but may exhibit increased strain due to smaller rings .
• 8-Phenyl-1,3-diazaspiro[4.5]decane-2,4-dione derivatives (Compounds 13–14) Structure: Features phenyl and piperazinyl groups on a diazaspiro core .

Linear and Branched Alkanes

Linear alkanes like decane (C₁₀H₂₂) and tetradecane (C₁₄H₃₀) provide benchmarks for comparing volatility and adsorption:

Compound	Molecular Formula	Boiling Point (°C)	Adsorption Characteristics	Key References
This compound	C₁₀H₁₆	Not reported	Likely moderate volatility due to rigid structure	-
Decane	C₁₀H₂₂	174	High volatility; similar adsorption on GFAD/Twister®
Tetradecane	C₁₄H₃₀	254	Lower volatility; higher adsorption on Twister®

• Volatility : The spiro structure of this compound likely reduces volatility compared to linear decane (C₁₀H₂₂) but increases it relative to tetradecane (C₁₄H₃₀) due to molecular rigidity and lower molecular weight .
• Adsorption : Decane and tetradecane exhibit divergent adsorption behaviors on materials like Guefoams (GFADs) and Twister® bars. Decane’s adsorption is comparable between GFADs and Twister®, while tetradecane adsorbs better on Twister® due to higher boiling points . The spiro compound’s adsorption may differ due to steric hindrance from its bicyclic framework.

Functionalized Alkanes and Derivatives

• Electron-Donor Properties: Escherichia coli 189p cultured in LBB medium showed low affinity for decane and hexadecane, indicating hydrophilicity . Spiro compounds with polar groups (e.g., amines in diazaspiro derivatives) may similarly alter solvent interactions .
• Mixture Performance: Decane is used in fuel mixtures (e.g., with 2,2-dimethyloctane) to achieve target properties like Reid Vapor Pressure (RVP) and heating value .